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Compound of Interest

Compound Name: 4-Methoxy-2-methylbenzyl alcohol

Cat. No.: B1302212 Get Quote

Disclaimer: No comprehensive Safety Data Sheet (SDS) or detailed toxicological information is

readily available for 4-Methoxy-2-methylbenzyl alcohol (CAS No. 52289-55-1). The following

guide is based on the available data for the structurally similar compound, 4-Methoxybenzyl

alcohol (CAS No. 105-13-5), also known as anisyl alcohol. This information is provided as a

provisional reference for experienced researchers and professionals and must be interpreted

with extreme caution. The safety and toxicological properties of 4-Methoxy-2-methylbenzyl
alcohol may differ significantly from those of 4-Methoxybenzyl alcohol. A substance-specific

risk assessment is imperative before handling 4-Methoxy-2-methylbenzyl alcohol.

This technical guide offers an in-depth overview of the known safety and handling protocols for

4-Methoxybenzyl alcohol, intended to serve as a preliminary resource for researchers,

scientists, and professionals in drug development. All quantitative data is presented in tabular

format for clarity, and procedural workflows are visualized using diagrams.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for 4-Methoxybenzyl alcohol.

Table 1: Physical and Chemical Properties of 4-Methoxybenzyl Alcohol
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Property Value Reference

Molecular Formula C₈H₁₀O₂ [1][2]

Molecular Weight 138.17 g/mol [1][3]

Appearance
Colorless to pale yellow liquid

or solid
[3][4][5]

Melting Point 22-25 °C (72-77 °F) [4][5][6]

Boiling Point
259 °C (498.2 °F) at 760

mmHg
[4][5][6]

Flash Point
113 °C (235.4 °F) - 146 °C

(294.8 °F)
[4][5]

Density 1.113 g/mL at 25 °C [6][7]

Solubility
Insoluble in water; soluble in

alcohol and ether
[6]

Vapor Pressure 0.0038 mmHg [2]

Table 2: Toxicological Data for 4-Methoxybenzyl Alcohol

Endpoint Value Species Reference

LD50 (Oral) 1332 mg/kg Rat [8]

LD50 (Dermal) > 3 g/kg Rabbit [5]

Table 3: GHS Hazard Classification for 4-Methoxybenzyl Alcohol
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[9]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[4]

[9]

Serious Eye Damage/Eye

Irritation
1 / 2A

H319: Causes serious eye

irritation or H318: Causes

serious eye damage[1][4][9]

Skin Sensitization 1B
H317: May cause an allergic

skin reaction[1][4]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[9]

Hazardous to the aquatic

environment, acute hazard
3

H402: Harmful to aquatic life[4]

[7]

Experimental Protocols
Detailed experimental protocols for the toxicological endpoints listed above are not available in

the provided search results. The data is typically generated following standardized OECD or

EPA guidelines. The handling and first aid procedures below can be considered as established

protocols for managing exposure.

Safety and Handling Precautions
When handling 4-Methoxybenzyl alcohol, and by extension, 4-Methoxy-2-methylbenzyl
alcohol, the following precautions should be strictly observed:

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Ensure eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles or a face shield.[9]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat or

impervious clothing to prevent skin contact.[1][4]

Respiratory Protection: If working outside a fume hood or with the potential for aerosol

generation, use a NIOSH/MSHA-approved respirator with an appropriate cartridge.[1]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[9]

Avoid inhalation of vapor or mist.[9]

Keep away from heat, sparks, and open flames.

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

Incompatible materials include acids, acid anhydrides, acid chlorides, and strong oxidizing or

reducing agents.[5]

Emergency and First Aid Procedures
The following diagram outlines the logical workflow for responding to an exposure incident.
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Emergency Response Workflow for Chemical Exposure

Exposure Event

Immediate Actions & Assessment

First Aid Measures

Medical Attention

Chemical Exposure Occurs

Remove from exposure source

Assess nature of exposure
(Skin, Eyes, Inhalation, Ingestion)

Skin Contact:
- Remove contaminated clothing

- Wash with soap and water for 15 min

Skin

Eye Contact:
- Rinse with water for 15 min

- Remove contact lenses if possible

Eyes

Inhalation:
- Move to fresh air

- Provide artificial respiration if needed

Inhalation

Ingestion:
- Do NOT induce vomiting
- Rinse mouth with water

Ingestion

Seek Immediate Medical Attention

Provide SDS to medical personnel

Click to download full resolution via product page

Caption: Emergency response workflow for chemical exposure.
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First Aid Measures in Detail:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[1][9]

After skin contact: In case of contact, immediately flush skin with plenty of water for at least

15 minutes while removing contaminated clothing and shoes. Get medical advice if irritation

develops.[1][9]

After inhalation: Remove from exposure to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[5][9]

After ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Call a physician or poison control center

immediately.[9]

Fire and Spill Response
Fire Fighting Measures:

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][9]

Specific hazards: During a fire, irritating and toxic gases may be generated by thermal

decomposition or combustion.[1][4]

Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][9]

Accidental Release Measures:

Personal precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment as specified in Section 3. Ensure adequate ventilation.[4][9]

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4][9]
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Methods for cleaning up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.[9]

Disposal Considerations
Dispose of this chemical in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.[4][9]

This guide is intended for informational purposes only and should not be a substitute for a

thorough, substance-specific safety review and risk assessment. Always consult the most

current Safety Data Sheet for any chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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